1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine

• IUPAC Name: 1-(cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine
• InChI: InChI=1S/C15H18F3NO2/c16-15(17,18)10-21-14-5-3-13(4-6-14)20-9-12-8-19(12)7-11-1-2-11/h3-6,11-12H,1-2,7-10H2
• InChI Key: KKFOKXBCTLIQCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CC2COC3=CC=C(C=C3)OCC(F)(F)F
• Molecular Formula: C15H18F3NO2
• Molecular Weight: 301.30 g/mol

Description

1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In materials science, it has been investigated for its potential use as a building block for the synthesis of novel materials. In catalysis, it has been studied for its ability to catalyze various reactions.

Mechanism of Action

The mechanism of action of 1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine is not fully understood, but studies have suggested that it may act by inhibiting the activity of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that 1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine in lab experiments is its potential as an anticancer agent. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine. One direction is to further investigate its potential as an anticancer agent and to elucidate its mechanism of action. Another direction is to explore its potential applications in materials science and catalysis. Additionally, research could focus on developing new synthetic routes for this compound that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of 1-(Cyclopropylmethyl)-2-[[4-(2,2,2-trifluoroethoxy)phenoxy]methyl]aziridine involves the reaction of cyclopropylmethylamine with 4-(2,2,2-trifluoroethoxy)benzyl chloride in the presence of a base. The resulting intermediate is then treated with aziridine to yield the final product.